Cas no 2694745-50-9 (quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride)

• Product Name: quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride
• CAS No: 2694745-50-9
• MF: C₁₈H₁₆Cl₂N₂O₃
• MW: 379.237242698669
• CID: 6225307
• PubChem ID: 165943100
• Update Time: 2025-06-28

quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride
• 2694745-50-9
• EN300-33037433
• quinolin-7-yl 4-(2-aminoacetyl)benzoate;dihydrochloride

• Inchi： 1S/C18H14N2O3.2ClH/c19-11-17(21)13-3-5-14(6-4-13)18(22)23-15-8-7-12-2-1-9-20-16(12)10-15;;/h1-10H,11,19H2;2*1H
• InChI Key： SFPOGWWWAARVHS-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C(C1C=CC(C(CN)=O)=CC=1)=O)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 378.0537978g/mol
• Monoisotopic Mass: 378.0537978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3Ų

Additional information on quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride

Quinolin-7-yl 4-(2-Aminoacetyl)Benzoate Dihydrochloride: A Comprehensive Overview

The compound with CAS No 2694745-50-9, known as quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound, a derivative of quinoline and benzoic acid, exhibits a complex molecular structure that lends itself to a wide range of chemical reactions and biological activities.

Quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride is characterized by its quinoline ring, which is a heterocyclic aromatic system containing nitrogen, and its benzoate moiety, which contributes to its acidity and reactivity. The presence of the aminoacetyl group further enhances its functional versatility, making it a valuable compound in organic synthesis and pharmaceutical research.

Recent studies have explored the synthesis of this compound using various methodologies, including Friedel-Crafts acylation and coupling reactions. Researchers have reported optimized conditions for the synthesis of quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride, ensuring high yields and purity. These advancements have made the compound more accessible for further research and development.

The physical properties of quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride have been extensively studied, including its melting point, solubility, and stability under different conditions. Experimental data indicate that the compound exhibits good solubility in polar solvents, making it suitable for various analytical techniques such as HPLC and NMR spectroscopy.

In terms of biological activity, quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride has shown promising results in preliminary assays. For instance, studies have demonstrated its potential as an antitumor agent, with selective cytotoxicity against cancer cell lines. Additionally, the compound has exhibited inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory therapies.

Recent research has also focused on the neuroprotective properties of quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride. Preclinical studies indicate that the compound may protect neurons from oxidative stress and apoptosis, offering a new avenue for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The versatility of quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride extends to its use in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential as a ligand in coordination chemistry and catalysis.

In conclusion, quinolin-7-yl 4-(2-aminoacetyl)benzoate dihydrochloride (CAS No 2694745-50-9) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development.